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Compound of Interest

Compound Name: Fluoranthene-d10

Cat. No.: B110225

This guide provides a comparative analysis of laboratory performance in the quantification of
Fluoranthene-d10, a deuterated polycyclic aromatic hydrocarbon (PAH) commonly used as an
internal standard in environmental analysis. The data presented is derived from inter-laboratory
comparison studies, offering researchers, scientists, and drug development professionals
objective insights into the accuracy and precision of different analytical methodologies.

Data Presentation: Performance of Participating
Laboratories

An inter-laboratory comparison study conducted by the National Institute of Standards and
Technology (NIST) on marine sediment (QA10SEDO01) provides valuable data on the
performance of 33 participating laboratories.[1] While Fluoranthene-d10 was used as an
internal standard and not a target analyte for which performance scores were calculated, the
study's overall results for target PAHs reflect the methodologies applied to samples containing
Fluoranthene-d10. Laboratory performance was assessed using z-scores and p-scores to
evaluate accuracy and precision, respectively.[1]

In a broader context, proficiency testing (PT) schemes for PAHs consistently utilize z-scores to
evaluate laboratory performance.[2] A satisfactory performance is typically indicated by a z-
score between -2.0 and +2.0.[2]

For a different inter-laboratory study on PAHs in ambient air, which included fluoranthene, a
general improvement in results was noted compared to previous years, with most results
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complying with maximum allowed uncertainty.[3] However, this study also highlighted that some
laboratories needed to improve their analytical procedures due to unreliable results for several
tested materials.[3]

The following table summarizes the typical performance metrics used in such studies.

Performance Metric Description Satisfactory Range

A measure of the deviation of a
laboratory's result from the

z-score o -2.0to +2.0
consensus mean, indicating

accuracy.[1][2]

A measure of a laboratory's
precision compared to the .

p-score o Varies by study
overall precision of all

laboratories.[1]

The ratio of the standard
o o deviation to the mean, ] )
Coefficient of Variation (CV) o ) o Varies by analyte and matrix
indicating the relative variability

of the data.

Experimental Protocols

The analytical methods employed by laboratories participating in PAH inter-comparison studies,
including those analyzing samples with Fluoranthene-d10, generally involve extraction,
cleanup, and instrumental analysis.

Sample Preparation and Extraction

For solid matrices like marine sediment, a common approach involves solvent extraction. In the
NIST QA10SEDOL1 study, summaries of the analytical methods used by each of the 33
laboratories were compiled.[1] For whole water samples, a validated method (prEN
16691:2014) involves solid-phase extraction (SPE) using SPE-disks, which co-extracts
analytes from both the dissolved and particulate phases.[4]

A typical extraction workflow for solid samples is outlined below:
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Sample Extraction

Solid Sample (e.g., Sediment) }—>’Spike with Internal Standards (including Fluoramhene-dlo)}—>

Solvent Extraction (e.g., Pressurized Fluid Extraction, Soxhlet)}—>

Extract Concentration

Concentrated Extract

Option 2

Instrumental Analysis

HPLC-FLD Analysis

Option 1

| MY

Data Acquisition and Quantification

GC/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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